Calcium chloride Ca 45

• CAS No.: 14336-71-1
• Molecular Formula: CaCl2
• Molecular Weight: 115.86 g/mol
• IUPAC Name: calcium-45(2+);dichloride
• InChI: InChI=1S/Ca.2ClH/h;2*1H/q+2;;/p-2/i1+5
• InChI Key: UXVMQQNJUSDDNG-HDMMMHCHSA-L
• Isomeric SMILES: [Cl-].[Cl-].[45Ca+2]
• SMILES: [Cl-].[Cl-].[Ca+2]

Description

Calcium chloride CA 45 is a chemical compound with the formula CaCl₂. It is an ionic compound composed of calcium ions (Ca²⁺) and chloride ions (Cl⁻). This compound is known for its hygroscopic nature, meaning it can absorb moisture from the environment. This compound is widely used in various industries due to its unique properties, such as its ability to release heat when dissolved in water .

Preparation Methods

Synthetic Routes and Reaction Conditions

Calcium chloride CA 45 can be prepared through several methods:

Reaction with Hydrochloric Acid: One common method involves reacting calcium carbonate (CaCO₃) with hydrochloric acid (HCl), producing calcium chloride, water, and carbon dioxide[ \text{CaCO}_3 + 2\text{HCl} \rightarrow \text{CaCl}_2 + \text{H}_2\text{O} + \text{CO}_2 ]

Directly from Limestone: Another method involves extracting calcium chloride directly from limestone (CaCO₃) through a series of reactions.

Industrial Production Methods

Calcium chloride is often produced as a by-product of the Solvay process, which is primarily used for the production of sodium carbonate (soda ash). In this process, limestone and salt (sodium chloride) are used as raw materials. The calcium chloride produced is then purified and concentrated for various applications .

Chemical Reactions Analysis

Types of Reactions

Calcium chloride CA 45 undergoes several types of chemical reactions, including:

Dissolution: When dissolved in water, calcium chloride releases a significant amount of heat due to its high enthalpy change of solution.

Electrolysis: Molten calcium chloride can be electrolyzed to produce calcium metal and chlorine gas[ \text{CaCl}_2 \rightarrow \text{Ca} + \text{Cl}_2 ]

Precipitation: Calcium chloride reacts with phosphate ions to form calcium phosphate[ 3\text{CaCl}_2 + 2\text{PO}_4^{3-} \rightarrow \text{Ca}_3(\text{PO}_4)_2 + 6\text{Cl}^- ]

Common Reagents and Conditions

Common reagents used in reactions with calcium chloride include hydrochloric acid, sodium carbonate, and phosphate salts. The reactions typically occur under standard laboratory conditions .

Major Products

The major products formed from reactions involving calcium chloride include calcium phosphate, calcium hydroxide, and chlorine gas .

Scientific Research Applications

Calcium chloride CA 45 has a wide range of applications in scientific research:

Chemistry: It is used as a drying agent due to its hygroscopic nature. It is also used in the preparation of calcium metal through electrolysis.

Biology: Calcium chloride is used to prepare competent cells in molecular biology, facilitating the uptake of foreign DNA by bacterial cells.

Medicine: It is used in medical treatments to correct hypocalcemia (low blood calcium levels) and as an antidote for magnesium intoxication.

Industry: Calcium chloride is used in the construction industry to accelerate the setting time of concrete, as a de-icing agent on roads, and in the food industry as a firming agent.

Mechanism of Action

Calcium chloride exerts its effects by increasing the concentration of calcium ions (Ca²⁺) in the bloodstream when administered intravenously. This helps restore normal calcium levels in cases of hypocalcemia and counteracts the effects of certain poisonings, such as magnesium intoxication. The calcium ions moderate nerve and muscle performance by regulating the action potential excitation threshold .

Comparison with Similar Compounds

Calcium chloride CA 45 can be compared with other calcium salts, such as calcium carbonate (CaCO₃) and calcium sulfate (CaSO₄):

Calcium Carbonate (CaCO₃): Unlike calcium chloride, calcium carbonate is less soluble in water and does not release heat upon dissolution. It is commonly used as a dietary calcium supplement and in the production of lime.

Calcium Sulfate (CaSO₄): Calcium sulfate is also less soluble in water compared to calcium chloride.

This compound is unique due to its high solubility in water, hygroscopic nature, and ability to release heat upon dissolution, making it highly versatile for various applications.

Synthesis routes and methods I

Procedure details

Further, an experiment was conducted for the purpose of comparison in the same manner as described in the foregoing with the exception of that: In this case, the calcium hydroxide powder was not added while only 10 parts of the sodium chloride powder of 99% purity was added. A calcium hypochlorite composition obtained in this manner comprised 74.4% of calcium hypochlorite, 1.2% of calcium hydroxide, 9.2% of water content, 1.5% of calcium chloride and 10.5% of sodium chloride.

Synthesis routes and methods II

Procedure details

60×1.6 cm siliconised column was filled with dextran sulphate Sepharose 4B matrix prepared as in Example 1. The resin was equilibrated at 4° C. with 14 mM trisodium citrate, 2.1 mM calcium chloride in 1.0 M glycine pH 7.3. Two bags of Blood Transfusion Service cryoprecipitate were thawed at 37° C., combined and diluted to 100 ml with equilibrating buffer and adjusted to pH 7.3 with 0.05 M hydrochloric acid. After centrifugation at room temperature to remove any particulate material, 20 ml of the supernatant was diluted to 50 ml and applied to the chromatography column and developed at 4° C. at 42 ml per hour. Wben all the unbound material was judged to have eluted the bound proteins were developed with a simple two-chamber gradient comprised of 450 ml of the initial equilibrating buffer and 450 ml of 1.0 M glycine, 1.0 M sodium chloride, 2.1 mM calcium chloride pH 5.5, resulting in an elution profile that was linear with respect to sodium chloride concentration, but convex with respect to lowering pH value. As with Example 4 there was good resolution of Factor VIII from most plasma proteins. Fibrinogen eluted at 0.15 M sodium chloride pH 7.0, fibronectin at 0.28 M sodium chloride pH 6.7 and Factor VIII at 0.38 M sodium chloride pH 6.5 with overall yields of 100% Factor VIIIR:Ag, 100% Factor VIIIR:CoF, 65% Factor VIIIC:Ag and 35 % Factor VIII:C.

Synthesis routes and methods III

Procedure details

A CaCl2 solution was prepared by dissolving CaCl2.2H2O (233 kg) in water (723 kg). A 3-chloro-1,2-propanediol (CPD) solution was prepared by dissolving 3-chloro-1,2-propanediol (176 kg) in water (176 kg). The 4000 L glass-lined reactor was charged with water (907 kg) and 5,5′-[(1,3-dioxo-1,3-propanediyl)diimino]bis[N-(2,3-dihydroxypropyl)-2,4,6-triiodo-1,3-benzenedicarboxamide] (563 kg). The pH of the slurry was adjusted to 5.5 to 7.0 with 37% HCl or 30% NaOH as needed. 50% NaOH solution (128 kg) was charged to the reaction mixture while maintaining its temperature to ≦30° C. The CaCl2/water solution and then the CPD/water solution were each charged to the reaction mixture. The reaction mixture was then heated at 50° C. and stirred for ≈6 hours. 50% NaOH was added as needed to maintain the pH of the reaction at ≈10. When the reaction was complete, acetic acid (28 kg) was added to adjust the pH of the reaction mixture to 5. Using a jacket temperature of 75° C., water (1682 kg) was distilled off under vacuum. While cooling to 10° C., ethanol (2585 kg) was added to the residue in the reaction vessel. After stirring at 10° C. for 2 hours, the crude solid was collected by filtration. The solids were washed with ethanol (500 kg). The crude solid was dried at 55° C. under vacuum to give 783 kg of crude 5,5′-[(1,3-dioxo-1,3-propanediyl)bis[(2,3-dihydroxypropyl)imino]]bis[N-(2,3-dihydroxypropyl)-2,4,6-triiodo-1,3-benzenedicarboxamide]. The crude product contained 55% w/w 5,5′-[(1,3-dioxo-1,3-propanediyl)bis[(2,3-dihydroxypropyl)imino]]bis[N-(2,3-dihydroxypropyl)-2,4,6-triiodo-1,3-benzenedicarboxamide] which had a chromatographic purity of 77 area %.

Synthesis routes and methods IV

Procedure details

Australian Pat. No. 28,957, (1971) describes a method of precipitating lead chloride from brine solution by cooling followed by reacting said lead chloride with water and calcium sulphate to produce a lead sulphate precipitate and calcium chloride solution. Although low chloride levels in the lead sulphate were obtainable with rigorous washing, the product is again suitable to lead smelters in limited quantities and must be treated on a sinter machine to remove sulphur before the blast. Capital and operating costs are projected to be high for the process since the brine solution must be heated for high lead solubility and then cooled for lead chloride precipitation.

Synthesis routes and methods V

Procedure details

A 0.30M sodium phosphate solution is prepared by combining 0.5704 g of trisodium phosphate dodecahydrate and 0.04024 g of dibasic sodium phosphate heptahydrate and dissolved in deionized water to provide the proper molarity. A 0.50M calcium chloride solution is prepared by dissolving 0.0736 g of calcium chloride dihydrate in the appropriate amount of deionized water and the mixture stirred for 15 min. Upon combination of the solutions, an ACP colloid composition is produced.